3-chloro-N-(2-(2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide

• IUPAC Name: 3-chloro-N-[2-[2-(4-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzamide
• InChI: InChI=1S/C19H14ClFN4OS/c20-14-3-1-2-13(10-14)18(26)22-9-8-16-11-27-19-23-17(24-25(16)19)12-4-6-15(21)7-5-12/h1-7,10-11H,8-9H2,(H,22,26)
• InChI Key: JLHDFRQJQASOMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)NCCC2=CSC3=NC(=NN23)C4=CC=C(C=C4)F
• Molecular Formula: C19H14ClFN4OS
• Molecular Weight: 400.9 g/mol

Description

“3-chloro-N-(2-(2-(4-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzamide” is a compound that belongs to the class of thiazoles. Thiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant.

Molecular Structure Analysis

Thiazoles contain sulfur and nitrogen at position-1 and -3, respectively. The molecular electrostatic potential (MEP) surface of the thiazole ring indicates more negatively charged nitrogen than carbon and sulfur atoms, which are neutral. Substituents at position-2 and -4 may not only alter the orientation types but also shield the nucleophilicity of nitrogen.

Scientific Research Applications

• .
• In Vitro Activity : The compound was tested for antibacterial activity against Staphylococcus aureus and Chromobacterium violaceum. .

• Thiazole Scaffolds : Thiazole chemistry has led to drugs used in HIV treatment, cancer therapy, and other medical fields. For instance, Nitazoxanide is an antimicrobial drug effective against H. .
• 1,2,4-Triazole-Containing Scaffolds : Thiazole-containing compounds are present in pharmaceuticals and biologically important molecules. .
• 3,5-Bis(indolyl)-1,2,4-thiadiazoles : These derivatives have demonstrated cytotoxicity against human cancer cell lines. .

Other Applications

. Further research could explore additional applications.

Future Directions

Thiazoles and their derivatives have shown promising biological activities, making them a significant area of research in medicinal chemistry. Future research could focus on synthesizing compounds containing the thiazole ring with variable substituents and evaluating their biological activities.